Tolytriazole Sodium Salt

Specification

• CAS No.: 64665-57-2
• Molecular Formula: C7H6N3Na
• Molecular Weight: 155.13
• IUPAC Name: sodium;4-methylbenzotriazol-1-ide
• Standard InChI: InChI=1S/C7H6N3.Na/c1-5-3-2-4-6-7(5)9-10-8-6;/h2-4H,1H3;/q-1;+1
• SMILES: CC1=C2C(=CC=C1)[N-]N=N2.[Na+]

Introduction

Chemical Identity and Fundamental Properties

Tolytriazole Sodium Salt, with CAS number 64665-57-2, is the sodium salt of tolyltriazole. Its chemical formula is C7H6N3Na with a molecular weight of 155.13 g/mol. This compound is also known by several synonyms including Sodium Tolyltriazole, Tolyltriazole Sodium Salt, 5-Methyl-1H-benzotriazole Sodium Salt, and TTA Sodium Salt.

The chemical structure features a benzotriazole ring with a methyl group and a sodium counterion, represented by the SMILES notation C12N=NN([Na])C=1C=CC=C2C. In aqueous solution, it dissociates into methyl benzotriazole, which is responsible for its corrosion inhibition properties.

Physical and Chemical Properties

Tolytriazole Sodium Salt exhibits distinctive physical and chemical properties that make it valuable for industrial applications. The following table summarizes its key properties:

Property	Value
Melting point	-10 °C
Boiling point	108 °C
Density	1.323 g/cm³ at 20°C
Vapor pressure	0.001 Pa at 25°C
pKa	8.85 at 20°C
Water Solubility	664 g/L at 20°C
pH (50% solution)	11.5-12.0
LogP	1.087 at 25°C
Odor	Slight aromatic odor
Appearance	Clear, yellow to red-brown solution (50% form)

When commercially available as a 50% solution, Tolytriazole Sodium Salt appears as a yellowish to amber liquid with a characteristic odor. Its high water solubility makes it particularly suitable for aqueous applications in various industrial settings.

Production and Synthesis Methods

The synthesis of Tolytriazole Sodium Salt typically involves the neutralization of tolyltriazole with sodium hydroxide in an aqueous medium. The industrial production process requires precise control of stoichiometry and reaction conditions to ensure high purity and yield.

Industrial Production Methodology

A standard industrial production method involves the following steps:

• Addition of water and tolyltriazole to a reaction vessel

• Controlled addition of sodium hydroxide in batches at room temperature

• Stirring and reaction at room temperature for 0.5-1 hour

• Addition of activated carbon for decolorization

• Heating the mixture to 50-60°C and maintaining for 1-1.5 hours

• Filtration while the solution is hot

• Cooling to room temperature to obtain the final product

According to a patented method, specific quantities include 136g of water and 133g of tolyltriazole, with 40.5-42g of 99% sodium hydroxide added in batches. This method can achieve a product with over 50% Tolytriazole Sodium Salt content and yields exceeding 98.5%.

An alternative approach utilizes tolyltriazole front distillate as raw material, combined with 30% liquid caustic soda and deionized water, followed by decolorization with activated carbon at controlled temperatures.

Applications and Industrial Uses

Tolytriazole Sodium Salt finds extensive applications across multiple industries due to its excellent corrosion inhibition properties, particularly for copper and copper alloys.

Water Treatment Systems

In water treatment, Tolytriazole Sodium Salt is widely used in:

• Cooling towers and recirculating cooling water systems

• Boilers and closed-loop systems

• Industrial water treatment applications

The compound is typically dissolved in alcohol or alkali before addition to circulating water systems, with recommended concentrations of 2-10 mg/L for normal applications. In cases of severe metal corrosion, 5-10 times the normal dosage may be applied.

Automotive and Industrial Applications

Tolytriazole Sodium Salt serves critical functions in:

• Antifreeze and heat transfer fluids

• Refrigeration systems and air conditioning units

• Protection of copper tubing and components from corrosion

Metalworking and Manufacturing

The compound is valuable in:

• Metalworking fluids for machining, cutting, and grinding operations

• Protection of metal parts during processing

• Industrial lubricants and additives for drilling and cutting fluids

Additional Applications

Other significant applications include:

• Hydraulic fluids and lubricants

• Oilfield chemicals for equipment and pipeline protection

• Metal detergents and polishing products

• Protection for various metals including steel, gray iron, cadmium, and nickel

Corrosion Inhibition Mechanism and Effectiveness

Protection Mechanism

The corrosion inhibition mechanism of Tolytriazole Sodium Salt involves:

• Adsorption on the metal surface to form a thin protective membrane

• Formation of a uniform barrier that prevents contact between the metal and corrosive elements

• Enhanced protection when used in combination with other inhibitors like 2-Mercaptobenzothiazole

Research has demonstrated that Tolytriazole acts by forming an organic film through physical adsorption on metal surfaces. This film significantly decreases the adsorptivity of corrosive elements such as chloride ions.

Effectiveness on Different Metals

Tolytriazole Sodium Salt exhibits varying effectiveness depending on the metal being protected:

• For mild steel in acidic media: Excellent performance with 91% efficiency at 0.07 M concentration, functioning as a mixed-type inhibitor

• For copper and copper alloys: Highly effective protection even in harsh environments

• For brass: Less effective compared to some other corrosion inhibitors such as 5,6-dimethylbenzimidazole and 2-mercaptobenzothiazole

A comparative study on corrosion inhibitors for brass protection ranked their effectiveness as follows (from best to worst): 5,6-dimethylbenzimidazole > 2-mercaptobenzothiazole > 2-aminothiazole > 2-mercaptobenzimidazole > tolyltriazole > none.

Market Analysis and Trends

Market Size and Growth

The global Tolytriazole Sodium Salt market demonstrates robust growth:

• Estimated at approximately $250 million in 2023

• Projected to reach $350 million by 2028

• Compound Annual Growth Rate (CAGR) of approximately 5%

Market Segmentation

The market is segmented by:

• Application: Copper and copper alloys (60% of market share), stainless steel, cast iron, cadmium and nickel alloys, and others

• Type: Based on purity levels, with higher purity grades commanding premium prices

• Region: With significant activities in manufacturing hubs across North America, Europe, and Asia-Pacific

Growth Drivers

• Increasing industrialization in developing economies

• Growing demand for corrosion protection across various industries

• Technological advancements in formulations

• Expansion of manufacturing and construction sectors

Market Challenges

• Stringent environmental regulations affecting chemical usage

• Fluctuations in raw material prices

• Development of alternative corrosion inhibitors

• Economic downturns impacting industrial demand

Innovation and Future Directions

Current research focuses on:

• Developing formulations with enhanced performance at lower concentrations

• Improving environmental profiles to meet stricter regulations

• Creating biodegradable alternatives

• Establishing strategic partnerships to expand market presence

Comparative Analysis with Related Compounds

Tolytriazole Sodium Salt belongs to the family of azole-based corrosion inhibitors, which includes compounds such as benzotriazole. Comparative studies have highlighted several distinctions:

Performance Comparison

When compared to other corrosion inhibitors for yellow metals (copper and copper alloys):

• Tolytriazole shows strong performance for copper protection

• 5,6-dimethylbenzimidazole demonstrates superior performance for brass protection

• 2-Mercaptobenzothiazole exhibits complementary effects when used alongside Tolytriazole

Mechanism Differences

Differences in protection mechanisms:

• Tolytriazole forms protective films primarily through physical adsorption

• Some other inhibitors like 2-Mercaptobenzothiazole form stoichiometric complexes with copper

• The combined use of different inhibitors can provide enhanced protection through complementary mechanisms